Cas no 1705140-11-9 (methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate)

• Product Name: methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate
• CAS No: 1705140-11-9
• MF: C₂₀H₂₁N₅O₅S
• MW: 443.4762
• CID: 5346409
• Update Time: 2025-05-21

methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• XWWMQEXEDPDKRT-UHFFFAOYSA-N
• methyl 4-((3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)benzoate
• methyl 4-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]sulfonylbenzoate
• methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate

• Inchi： 1S/C20H21N5O5S/c1-29-20(26)15-4-6-16(7-5-15)31(27,28)25-10-2-3-14(13-25)11-18-23-19(24-30-18)17-12-21-8-9-22-17/h4-9,12,14H,2-3,10-11,13H2,1H3
• InChI Key： XWWMQEXEDPDKRT-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3C([H])=NC([H])=C([H])N=3)=NO2)C1([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 709
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate

Exploring the Potential of Methyl 4-[(3-{[3-(Pyrazin-2-yl)-1,2,4-Oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate (CAS 1705140-11-9) in Modern Research

In the rapidly evolving field of medicinal chemistry, methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate (CAS 1705140-11-9) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyrazine ring, a 1,2,4-oxadiazole moiety, and a piperidine scaffold, making it a promising candidate for various applications. Researchers are particularly drawn to its potential in drug discovery, given its ability to interact with biological targets.

The compound's sulfonylbenzoate group enhances its solubility and bioavailability, which are critical factors in pharmaceutical development. Recent studies have highlighted its role in modulating enzyme activity, particularly in pathways related to inflammation and metabolic disorders. With the growing demand for novel therapeutics, methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate is being explored for its potential to address unmet medical needs.

One of the most searched questions in the scientific community is: "What are the applications of pyrazine derivatives in drug design?" This compound provides a compelling answer, as its pyrazine core is known for its versatility in forming hydrogen bonds and π-π interactions, which are essential for binding to protein targets. Additionally, the 1,2,4-oxadiazole ring is a well-known bioisostere, often used to improve metabolic stability and potency in drug candidates.

Another hot topic in research is the exploration of sulfonamide-based compounds for their therapeutic potential. The sulfonyl group in methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate aligns with this trend, as it is frequently associated with antibacterial, antiviral, and anti-inflammatory properties. This has led to increased interest in the compound's potential applications in infectious disease and oncology research.

From a synthetic chemistry perspective, the compound's structure offers opportunities for further derivatization. Researchers are investigating methods to optimize its synthesis, focusing on green chemistry principles to reduce environmental impact. Questions like "How can heterocyclic compounds be synthesized sustainably?" are driving innovation in this area, with CAS 1705140-11-9 serving as a model for efficient and scalable production.

In conclusion, methyl 4-[(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)sulfonyl]benzoate represents a fascinating intersection of chemistry and biology. Its multifaceted structure and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in drug development and beyond.